1-[1-(Aminomethyl)cyclopropyl]pent-4-yn-1-one

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 1-[1-(aminomethyl)cyclopropyl]pent-4-yn-1-one
• InChI: InChI=1S/C9H13NO/c1-2-3-4-8(11)9(7-10)5-6-9/h1H,3-7,10H2
• InChI Key: PABAZESQQKEJIN-UHFFFAOYSA-N
• Canonical SMILES: C#CCCC(=O)C1(CC1)CN

Description

1-[1-(Aminomethyl)cyclopropyl]pent-4-yn-1-one is a chemical compound with the molecular formula C9H13NO and a molecular weight of 151.21 g/mol . This compound is characterized by the presence of a cyclopropyl group, an aminomethyl group, and a pent-4-yn-1-one moiety. It is primarily used for research purposes in various scientific fields.

Preparation Methods

The synthesis of 1-[1-(Aminomethyl)cyclopropyl]pent-4-yn-1-one involves several steps, typically starting with the preparation of the cyclopropyl and pent-4-yn-1-one intermediates. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the desired product . Industrial production methods may involve optimization of these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

1-[1-(Aminomethyl)cyclopropyl]pent-4-yn-1-one undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used to reduce the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, where the aminomethyl group can be replaced by other nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-[1-(Aminomethyl)cyclopropyl]pent-4-yn-1-one has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Medicine: Research on this compound may contribute to the development of new pharmaceuticals.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[1-(Aminomethyl)cyclopropyl]pent-4-yn-1-one involves its interaction with specific molecular targets. The aminomethyl group can form hydrogen bonds with target molecules, while the cyclopropyl and pent-4-yn-1-one moieties may participate in various chemical interactions. These interactions can modulate the activity of enzymes or receptors, leading to the compound’s observed effects .

Comparison with Similar Compounds

1-[1-(Aminomethyl)cyclopropyl]pent-4-yn-1-one can be compared with other similar compounds, such as:

• 1-[1-(Aminomethyl)cyclopropyl]but-3-yn-1-one
• 1-[1-(Aminomethyl)cyclopropyl]hex-5-yn-1-one

These compounds share similar structural features but differ in the length of the carbon chain. The unique combination of the cyclopropyl, aminomethyl, and pent-4-yn-1-one groups in this compound contributes to its distinct chemical properties and reactivity .